![molecular formula C26H33N3O7S2 B2768619 6-ethyl 3-methyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate CAS No. 449770-77-8](/img/structure/B2768619.png)
6-ethyl 3-methyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including an amide group, a sulfonyl group, a piperidine ring, and a dihydrothieno[2,3-c]pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the piperidine ring, followed by the introduction of the sulfonyl and amide groups. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The piperidine ring is a six-membered ring with one nitrogen atom, and the dihydrothieno[2,3-c]pyridine is a fused ring system containing sulfur and nitrogen atoms .Chemical Reactions Analysis
The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis to form a carboxylic acid and an amine. The sulfonyl group could react with nucleophiles, leading to substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups like the amide and sulfonyl groups would likely make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Characterization
Research on compounds structurally related to the specified molecule often involves the synthesis of complex heterocyclic compounds, aiming to explore their chemical properties and potential applications. For example, studies have developed methods for synthesizing various substituted pyridine and thieno[2,3-c]pyridine derivatives, which are of interest due to their potential biological activities and applications in materials science. The synthesis of these compounds typically involves multistep reactions, including condensations, annulations, and functional group transformations, highlighting the chemical versatility and potential for modification of these molecular frameworks (Balogh, Hermecz, Simon, & Pusztay, 2009), (Çolak, Karayel, Buldurun, & Turan, 2021).
Molecular Docking and In Vitro Screening
Further, the compound's structural analogs have been the subject of in silico molecular docking studies and in vitro screening to evaluate their potential as therapeutic agents. These studies aim to identify compounds with significant binding affinities to specific protein targets, offering insights into their potential use in drug discovery and development. The design of novel pyridine and fused pyridine derivatives, followed by screening for antimicrobial and antioxidant activities, exemplifies this approach, highlighting the potential of these compounds in medicinal chemistry (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Structure-Activity Relationship Studies
Structure-activity relationship (SAR) studies provide critical insights into the molecular features essential for biological activity. Research in this area focuses on understanding how variations in molecular structure affect the biological and chemical properties of compounds, guiding the design of more effective and selective agents. Investigations into the SAR of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, for example, have explored the impact of different substituents on analgesic and anti-inflammatory activities, illustrating the importance of molecular structure in determining biological efficacy (Ukrainets, Burian, Hamza, Voloshchuk, Malchenko, Shishkina, Sidorenko, Burian, & Sim, 2019).
Antioxidant Activity Studies
The exploration of antioxidant activities of related compounds underscores the potential of these molecules in addressing oxidative stress-related conditions. Research has demonstrated that certain pyrrolyl selenolopyridine compounds exhibit remarkable antioxidant activity, suggesting their potential application in the development of novel antioxidant agents (Zaki, Kamal El‐dean, Mickey, Marzouk, & Ahmed, 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
6-O-ethyl 3-O-methyl 2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O7S2/c1-5-36-26(32)28-11-10-20-21(15-28)37-24(22(20)25(31)35-4)27-23(30)18-6-8-19(9-7-18)38(33,34)29-13-16(2)12-17(3)14-29/h6-9,16-17H,5,10-15H2,1-4H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIAKEOHEMPLFIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(CC(C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
563.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl 3-methyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.